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Introduction
YX-2-107 is a potent and selective Proteolysis Targeting Chimera (PROTAC) designed for the

targeted degradation of Cyclin-Dependent Kinase 6 (CDK6).[1][2][3] As a bifunctional molecule,

YX-2-107 recruits the Cereblon (CRBN) E3 ubiquitin ligase to CDK6, leading to its

ubiquitination and subsequent proteasomal degradation.[2][4] This mechanism of action, which

eliminates the entire protein rather than just inhibiting its kinase activity, offers a promising

therapeutic strategy for malignancies dependent on CDK6, such as Philadelphia chromosome-

positive acute lymphoblastic leukemia (Ph+ ALL).[1][2][5][6] In Ph+ ALL cells, YX-2-107 has

been shown to inhibit the phosphorylation of the Retinoblastoma (RB) protein and

downregulate the expression of FOXM1, both of which are critical for cell cycle progression.[1]

[2][3][7] These application notes provide detailed protocols for the preparation of YX-2-107
stock solutions for use in cell culture experiments.

Physicochemical and Biological Properties
A summary of the key quantitative data for YX-2-107 is presented in the tables below for easy

reference.
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Table 1: Physicochemical Properties of YX-2-107

Property Value Reference

Molecular Formula C45H51N11O9 [2]

Molecular Weight 889.97 g/mol [2]

CAS Number 2417408-46-7 [2]

Appearance Solid [4]

Purity >98% (HPLC) [4]

Table 2: In Vitro Biological Activity of YX-2-107

Parameter Value Cell Line(s) Reference

IC50 (CDK6

Degradation)
4.4 nM [1][3]

Selective CDK6

Degradation
1.6 - 1000 nM (4h) BV173 [1][5][8]

Inhibition of S Phase 2000 nM (48h) BV173, SUP-B15 [1][5][8]

Inhibition of RB

Phosphorylation
2000 nM (72h) BV173, SUP-B15 [1][5][8]

Downregulation of

FOXM1
2000 nM (72h) BV173, SUP-B15 [1][5][8]

Mechanism of Action: YX-2-107 Signaling Pathway
The following diagram illustrates the mechanism of action of YX-2-107 as a PROTAC to induce

the degradation of CDK6.
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Caption: Mechanism of YX-2-107 induced CDK6 degradation and its downstream effects.
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Preparation of YX-2-107 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of YX-2-107 in DMSO.

Materials:

YX-2-107 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or sonicator

Table 3: Stock Solution Preparation Calculator

Desired Stock
Concentration

Molecular Weight (
g/mol )

Mass of YX-2-107
to Weigh

Volume of DMSO to
Add

10 mM 889.97 8.9 mg 1 mL

5 mM 889.97 4.45 mg 1 mL

1 mM 889.97 0.89 mg 1 mL

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination of the stock solution.

Weighing YX-2-107: Carefully weigh the desired amount of YX-2-107 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 8.9 mg of YX-2-107.

Dissolution: Add the appropriate volume of cell culture grade DMSO to the YX-2-107 powder.

Using the previous example, add 1 mL of DMSO.
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Solubilization: Vortex the solution thoroughly to dissolve the compound. Gentle warming in a

water bath (not exceeding 37°C) or brief sonication can aid in dissolution if necessary.[1]

Visually inspect the solution to ensure that all of the compound has dissolved and no

particulates are visible.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.[3]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3] Protect the stock solution from light.[1]

Experimental Workflow for Cell-Based Assays
The following diagram outlines a general workflow for using the YX-2-107 stock solution in a

typical cell culture experiment.
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Caption: General experimental workflow for using YX-2-107 in cell culture.

Protocol for Diluting to Working Concentration:

Thaw Stock Solution: Thaw a single aliquot of the YX-2-107 stock solution at room

temperature.
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Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your cell culture medium. For example, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock, you would perform a 1:1000 dilution (add 1 µL of the

10 mM stock to 999 µL of culture medium).

Prepare Working Solution: It is recommended to perform a serial dilution. First, prepare an

intermediate dilution in culture medium before making the final dilution in the volume to be

added to the cells. This ensures accurate and homogenous distribution of the compound.

Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO as in

the YX-2-107 treated samples.

Cell Treatment: Add the prepared working solution (or vehicle control) to your cells and

incubate for the desired duration.

Safety Precautions
YX-2-107 is for research use only and is not intended for human or veterinary use.[2] Standard

laboratory safety practices should be followed when handling this compound. Wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Handle

the powder in a chemical fume hood to avoid inhalation. Consult the Safety Data Sheet (SDS)

for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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